Cas no 362640-60-6 (1H-Pyrazole-5-carbonyl chloride, 1-phenyl-3-(trifluoromethyl)-)

1H-Pyrazole-5-carbonyl chloride, 1-phenyl-3-(trifluoromethyl)- structure
362640-60-6 structure
Product Name:1H-Pyrazole-5-carbonyl chloride, 1-phenyl-3-(trifluoromethyl)-
CAS No:362640-60-6
MF:C11H6ClF3N2O
MW:274.626351833344
CID:1474648
Update Time:2024-08-23

1H-Pyrazole-5-carbonyl chloride, 1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carbonyl chloride, 1-phenyl-3-(trifluoromethyl)-
    • Inchi: 1S/C11H6ClF3N2O/c12-10(18)8-6-9(11(13,14)15)16-17(8)7-4-2-1-3-5-7/h1-6H
    • InChI Key: UNUPVQWPZMQNTN-UHFFFAOYSA-N
    • SMILES: C(Cl)(C1N(C2=CC=CC=C2)N=C(C(F)(F)F)C=1)=O

Computed Properties

  • Exact Mass: 274.01218

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • Boiling Point: 327.1±42.0 °C(Predicted)
  • PSA: 34.89
  • pka: -6.85±0.10(Predicted)
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